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Compound of Interest

Compound Name: Ipatasertib

Cat. No.: B608118 Get Quote

For researchers, scientists, and drug development professionals, the lifecycle of an

investigational drug extends beyond its experimental use. The proper disposal of unused or

expired compounds like Ipatasertib, a once-promising AKT inhibitor, is a critical component of

laboratory safety and environmental responsibility. While the development of Ipatasertib was

discontinued by Genentech, a member of the Roche Group, existing research stockpiles

require meticulous disposal according to established guidelines for investigational and

potentially hazardous pharmaceutical waste.

Immediate Safety and Logistical Overview
The primary principle for the disposal of any investigational drug is to prevent its release into

the environment and to ensure it cannot be accidentally ingested or used. Ipatasertib, as a

potent biological agent, must be handled with care throughout its lifecycle, including disposal.

The procedures outlined below are based on general best practices for investigational drug

disposal and should be supplemented by a thorough review of your institution's specific policies

and local regulations.

Step-by-Step Disposal Protocol for Ipatasertib
The disposal of Ipatasertib should be approached as a controlled laboratory procedure,

ensuring safety and compliance at each step.

1. Hazard Assessment and Personal Protective Equipment (PPE):
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Before handling Ipatasertib for disposal, it is crucial to consult the Safety Data Sheet (SDS)

provided by the supplier. An SDS for Ipatasertib indicates that it may be harmful if swallowed

and can cause skin and eye irritation.[1] Therefore, appropriate PPE is mandatory.

Required PPE:

Safety glasses or goggles

Chemical-resistant gloves (nitrile or neoprene)

Laboratory coat

2. Segregation and Containment:

Proper segregation of pharmaceutical waste is essential to ensure it is handled by qualified

personnel and directed to the correct disposal stream.

Do not mix Ipatasertib waste with regular laboratory or biohazardous waste unless explicitly

permitted by your institution's waste management plan.

Place all materials contaminated with Ipatasertib, including unused product, partially used

vials, and contaminated labware (e.g., pipette tips, tubes), into a designated, leak-proof, and

clearly labeled hazardous waste container. The container should be compatible with the

physical form of the waste (solid or liquid).

3. Labeling of Hazardous Waste:

Accurate and detailed labeling is a regulatory requirement and ensures the safety of waste

handlers.

The waste container must be labeled as "Hazardous Waste."

The label should clearly identify the contents, including the name "Ipatasertib" and its

concentration if in solution.

Include the date the waste was first added to the container and the name of the principal

investigator or laboratory responsible.
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4. Storage of Waste:

Pending disposal, hazardous waste must be stored in a secure and controlled manner.

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).

The SAA should be located at or near the point of generation and under the control of the

laboratory personnel.

Ensure the storage area is secure to prevent unauthorized access.

5. Arrangement for Professional Disposal:

The final disposal of investigational drugs like Ipatasertib must be handled by a licensed

hazardous waste management company.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

EHS will coordinate with a certified vendor for the transportation and ultimate destruction of

the material, typically through high-temperature incineration.[2][3][4] This is the

recommended method for destroying active pharmaceutical ingredients.

Maintain all documentation related to the waste disposal, including manifests and certificates

of destruction, for the period required by your institution and regulatory agencies.

Quantitative Data Summary
While specific inactivation protocols with quantitative data for Ipatasertib are not publicly

available due to its discontinued development, the following table summarizes key information

derived from a supplier Safety Data Sheet.
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Parameter Value/Information Source

CAS Number 1001264-89-6 MedChemExpress SDS[1]

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

MedChemExpress SDS[1]

Recommended Disposal

Method

Dispose of contents/container

in accordance with local

regulation.

MedChemExpress SDS[1]

Primary Destruction Method High-temperature incineration General Guidance[2][3][4]

Experimental Protocols
Specific experimental protocols for the chemical inactivation of Ipatasertib are not available.

The standard and recommended procedure for the final disposition of this and similar

investigational compounds is secure incineration.

Ipatasertib Disposal Workflow
The following diagram illustrates the logical flow of the proper disposal procedure for

Ipatasertib.
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5. Store in Secure

Satellite Accumulation Area
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Ipatasertib Disposal Workflow Diagram
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By adhering to these procedures, research professionals can ensure the safe and compliant

disposal of Ipatasertib, upholding the highest standards of laboratory safety and environmental

stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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